Cas no 864917-17-9 (N-(3-chlorophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864917-17-9
• MF: C₁₇H₁₄ClN₃OS₂
• MW: 375.89555978775
• CID: 5802103
• PubChem ID: 4138713
• Update Time: 2025-06-07

N-(3-chlorophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• Acetamide, N-(3-chlorophenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-
• N-(3-chlorophenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• N-(3-chlorophenyl)-2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• F0698-0113
• AKOS024597649
• 864917-17-9
• N-(3-chlorophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

• Inchi： 1S/C17H14ClN3OS2/c1-11-5-7-12(8-6-11)16-20-17(24-21-16)23-10-15(22)19-14-4-2-3-13(18)9-14/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： XTFXQECGKZVXFQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1SN=C(C2=CC=C(C)C=C2)N=1

Computed Properties

• Exact Mass: 375.0266821g/mol
• Monoisotopic Mass: 375.0266821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 12.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chlorophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Recent Advances in the Study of N-(3-chlorophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-17-9)

N-(3-chlorophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-17-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique 1,2,4-thiadiazole core and chloro-substituted phenyl ring, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

One of the key findings in recent research is the compound's ability to act as a potent inhibitor of specific bacterial enzymes, such as DNA gyrase and topoisomerase IV. These enzymes are critical for bacterial DNA replication, making them attractive targets for novel antibiotics. In vitro studies have shown that N-(3-chlorophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide exhibits inhibitory activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA and ESBL-producing E. coli. The compound's unique structural features, including the thiadiazole ring and the chloro-substituted acetamide moiety, are believed to contribute to its binding affinity and specificity.

In addition to its antimicrobial properties, recent investigations have explored the compound's potential as an anti-inflammatory agent. Preliminary studies suggest that it may modulate the NF-κB signaling pathway, which plays a central role in the regulation of inflammatory responses. This dual functionality—antimicrobial and anti-inflammatory—positions the compound as a promising candidate for the development of multifunctional therapeutics, particularly for infections associated with chronic inflammation.

The synthesis of N-(3-chlorophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, with improved yields and purity. Key steps in the synthesis include the formation of the 1,2,4-thiadiazole ring via cyclization of thioamides, followed by the introduction of the chloro-substituted phenylacetamide moiety. Researchers have also explored the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to minimize environmental impact.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity. For example, introducing hydrophilic groups or prodrug strategies may improve solubility and absorption.

In conclusion, N-(3-chlorophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-17-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual antimicrobial and anti-inflammatory activities, coupled with advances in synthetic methodologies, highlight its potential as a lead compound for drug development. Future studies should prioritize addressing the remaining challenges to unlock its full therapeutic potential.